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Introduction

PQR620 is a potent, selective, and brain-penetrant dual inhibitor of mTORC1 and mTORC2

kinases.[1][2] As a second-generation mTOR inhibitor, it targets the ATP-binding site of the

mTOR kinase domain, effectively blocking downstream signaling pathways that are crucial for

cell growth, proliferation, and survival.[1][3] This targeted mechanism makes PQR620 a

valuable tool for cancer research and neuroscience, particularly in the study of tumors with

aberrant PI3K/AKT/mTOR signaling.[4][5] PQR620 has demonstrated anti-tumor activity in

various cancer cell lines, including lymphomas and non-small cell lung cancer, and has shown

potential in neurological disorder models.[4][5][6] These application notes provide detailed

protocols for the solubilization and preparation of PQR620 for use in cell culture experiments.
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Property Value Reference

Molecular Weight 445.47 g/mol [7]

Formula C₂₁H₂₅F₂N₇O₂ [7]

CAS Number 1927857-56-4 [7]

Solubility in DMSO ≥ 20 mg/mL (44.89 mM) [8]

Sparingly soluble: 1-10 mg/mL [6]

6.4 mg/mL (14.37 mM)

(requires warming)
[7]

Solubility in Ethanol Slightly soluble: 0.1-1 mg/mL [6]

Aqueous Solubility (pH 6.8) 33.7 ± 4.3 µM [1][9]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[7]

Storage of Solution (in solvent)
-80°C for 2 years; -20°C for 1

year
[7]

Table 2: PQR620 In Vitro Activity
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Parameter Value Cell Lines/Assay Reference

mTOR Kᵢ 10.8 nM Enzymatic Assay [6]

PI3Kα Kᵢ 4.2 µM Enzymatic Assay [6]

Selectivity

(PI3Kα/mTOR)
>1000-fold

Enzymatic Binding

Assays
[7]

Median IC₅₀ (Anti-

proliferative)
250 nM (72h)

56 lymphoma cell

lines
[4]

919 nM 66 cancer cell lines [6]

p-AKT (Ser473)

Inhibition IC₅₀
0.2 µM

A2058 melanoma

cells
[7]

p-S6 (Ser235/236)

Inhibition IC₅₀
0.1 µM

A2058 melanoma

cells
[7]

Typical In Vitro

Working

Concentration

100 nM - 2 µM
Various cancer cell

lines
[4][5]

Experimental Protocols
Protocol 1: Preparation of PQR620 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of PQR620 in

DMSO.

Materials:

PQR620 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Procedure:

Bring the PQR620 powder and DMSO to room temperature before opening to prevent

moisture absorption.

Calculate the required amount of PQR620 powder and DMSO to achieve the desired stock

concentration (e.g., 10 mM or 20 mM). For example, to prepare 1 mL of a 10 mM stock

solution, dissolve 4.45 mg of PQR620 in 1 mL of DMSO.

Aseptically add the calculated amount of PQR620 powder to a sterile microcentrifuge tube.

Add the corresponding volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

and/or sonication may be required to aid dissolution, especially for higher concentrations.[7]

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability.[7]

Note: It is recommended to use freshly opened, anhydrous DMSO, as moisture can reduce the

solubility of PQR620.[8]

Protocol 2: Preparation of PQR620 Working Solution for Cell Culture

This protocol details the dilution of the PQR620 stock solution to the final working concentration

in cell culture medium.

Materials:

PQR620 stock solution (from Protocol 1)

Complete cell culture medium (appropriate for the cell line)

Sterile pipette tips and tubes
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Procedure:

Thaw a single-use aliquot of the PQR620 stock solution at room temperature.

Calculate the volume of stock solution needed to achieve the desired final concentration in

the cell culture medium. For example, to prepare 10 mL of medium with a final PQR620
concentration of 1 µM from a 10 mM stock, add 1 µL of the stock solution to 10 mL of

medium.

Perform a serial dilution if necessary to ensure accurate pipetting of small volumes. For

instance, first dilute the 10 mM stock 1:10 in sterile DMSO or culture medium to create a 1

mM intermediate stock.

Add the calculated volume of PQR620 stock solution to the pre-warmed complete cell culture

medium.

Mix the working solution thoroughly by gentle inversion or pipetting.

Immediately add the PQR620-containing medium to your cell cultures.

As a control, prepare a vehicle-treated culture by adding the same volume of DMSO (without

PQR620) to the culture medium. The final DMSO concentration should typically be kept

below 0.1% to minimize solvent toxicity.[10]
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Caption: PQR620 inhibits mTORC1 and mTORC2, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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